Cas no 1093881-59-4 (2-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1093881-59-4
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• CID: 2104108
• Update Time: 2025-05-23

2-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)isoindoline-1,3-dione
• 2-[(3-isopropyl-1,2,4-oxadiazol-5-yl)methyl]-1H-isoindole-1,3(2H)-dione
• AGQBVTYLDHNNOO-UHFFFAOYSA-N
• ST51063314
• 2-{[3-(methylethyl)-1,2,4-oxadiazol-5-yl]methyl}benzo[c]azolidine-1,3-dione
• 2-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C14H13N3O3/c1-8(2)12-15-11(20-16-12)7-17-13(18)9-5-3-4-6-10(9)14(17)19/h3-6,8H,7H2,1-2H3
• InChI Key： AGQBVTYLDHNNOO-UHFFFAOYSA-N
• SMILES： O1C(CN2C(C3C=CC=CC=3C2=O)=O)=NC(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Topological Polar Surface Area: 76.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to Compound with CAS No. 1093881-59-4 and Product Name: 2-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione

The compound with the CAS number 1093881-59-4 and the product name 2-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including an oxadiazole moiety and an isoindole core, which are known for their roles in modulating various biological pathways.

Recent research in the domain of medicinal chemistry has highlighted the importance of oxadiazole derivatives in the development of novel therapeutic agents. Oxadiazoles are five-membered heterocycles that feature a oxygen and two nitrogen atoms in their ring structure. These compounds are renowned for their stability, bioavailability, and ability to interact with biological targets such as enzymes and receptors. The presence of the propan-2-yl group in the molecular structure of CAS no. 1093881-59-4 enhances its lipophilicity, facilitating better cell membrane penetration and potentially improving its pharmacokinetic properties.

The isoindole core is another critical component of this compound that contributes to its unique chemical and biological profile. Isoindoles are aromatic heterocycles that consist of a benzene ring fused with a five-membered ring containing two nitrogen atoms. They have been extensively studied for their potential applications in pharmaceuticals due to their ability to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of an oxadiazole and an isoindole moiety in CAS no. 1093881-59-4 suggests a synergistic effect, which may enhance its therapeutic efficacy.

In the context of contemporary pharmaceutical research, the development of small molecule inhibitors targeting specific enzymes has been a focal point. The methyl group attached to the oxadiazole ring in CAS no. 1093881-59-4 may serve as a key interaction point with biological targets, allowing for precise modulation of enzyme activity. This aspect has prompted researchers to explore its potential as a lead compound for drug discovery programs targeting various diseases.

One of the most promising areas of research involving this compound is its potential application in oncology. Studies have indicated that oxadiazole derivatives can exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The structural features of CAS no. 1093881-59-4 make it a candidate for further investigation as a kinase inhibitor or as a component in combination therapies aimed at overcoming drug resistance in cancer treatment.

Furthermore, the dihydroisoindole scaffold present in this compound has been associated with anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and cardiovascular conditions. By modulating inflammatory pathways, compounds like CAS no. 1093881-59-4 may offer therapeutic benefits beyond their primary intended use.

The synthesis and characterization of this compound have been subjects of interest in synthetic organic chemistry circles. The multi-step synthesis involves strategic functional group transformations and careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to modify the structural features of this molecule more efficiently, paving the way for rapid discovery and optimization.

Evaluation of the pharmacological properties of CAS no. 1093881-59-4 has been conducted using both computational modeling and experimental assays. Computational studies have predicted favorable binding affinities with target proteins, while experimental data have provided insights into its metabolic stability and toxicity profiles. These findings are crucial for assessing its potential as a drug candidate and for guiding further structural modifications.

The role of propan-2-yl side chains in enhancing bioavailability has been well-documented in literature. This moiety can improve solubility and permeability characteristics, making it an attractive feature for drug candidates intended for oral administration or transdermal delivery systems. The presence of this group in CAS no. 1093881-59-4 underscores its potential as a viable therapeutic agent.

As research continues to uncover new biological activities associated with oxadiazole derivatives like CAS no. 1093881-59-4, it is anticipated that this compound will find applications beyond oncology. Its dual functionality as both an oxidant scavenger (due to the oxadiazole ring) and an enzyme modulator (due to the isoindole core) positions it as a versatile tool for investigating various disease mechanisms.

The development pipeline for this compound is currently under active investigation by several pharmaceutical companies aiming to capitalize on its unique chemical properties. Preclinical studies are being designed to evaluate its efficacy against specific disease models while ensuring safety through rigorous toxicological assessments.

In conclusion,2-{[3-(propan-2-y l)-1 ,2 ,4 -oxadiazol -5 -y l]methyl}-2 ,3 -dihydro -1 H -isoind ole -1 ,3 -dione (CAS no .1093881 -59 -4) represents a promising candidate for further exploration in medicinal chemistry . Its structural features , coupled with recent advancements i n drug discovery technologies , make it an exciting prospect f or future therapeut ic applications . As researc h progresses , additional insights into its mechan isms o f action will likely emerge , further solidifying i ts ro le i n next-generation pharmaceuticals . p >